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Compound of Interest

Compound Name: 187-1, N-WASP inhibitor

Cat. No.: B612432

Essential Safety and Handling Guide for 187-1,
N-WASP Inhibitor

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the N-WASP inhibitor 187-1. The following
procedures and recommendations are compiled to ensure the safe handling, storage, and
disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

When handling 187-1, N-WASP inhibitor, it is imperative to use appropriate personal
protective equipment to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166. Use equipment for eye protection tested
and approved under appropriate government
standards such as NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer
surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good
laboratory practices. Wash and dry hands. The
selected protective gloves have to satisfy the
specifications of EU Directive 89/686/EEC and
the standard EN 374 derived from it.

Body Protection

Complete suit protecting against chemicals. The
type of protective equipment must be selected
according to the concentration and amount of
the dangerous substance at the specific

workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher level protection use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges. Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or
CEN (EV).

Chemical and Physical Properties

The following table outlines the key chemical and physical properties of the 187-1, N-WASP

inhibitor.
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Property Value

Chemical Name 187-1, N-WASP inhibitor

CAS Number 380488-27-7

Molecular Formula Co6H122N18016

Molecular Weight 1784.11 g/mol

Form Lyophilized solid

Solubility DMSO: 1 mg/mL; Acetic acid: 5%

~2 UM (for blocking phosphatidylinositol 4,5-
ICs0 bisphosphate (PIP2)-induced actin assembly in

Xenopus egg cytoplasmic extract)[1]

Operational and Disposal Plans

Handling and Storage

e Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and
aerosols. Provide appropriate exhaust ventilation at places where dust is formed.[2]

» Conditions for Safe Storage: Keep container tightly closed in a dry and well-ventilated place.
Recommended storage temperature is -20°C. It is ok to freeze desiccated, as the product is
hygroscopic. Following reconstitution, it is recommended to aliquot and freeze at -20°C.
Stock solutions are stable for up to one month at -20°C.[1]

Disposal
o Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

o Contaminated Packaging: Dispose of as unused product.[3] It is recommended to contact a
licensed professional waste disposal service to dispose of this material.[3]

Experimental Protocols
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While specific experimental protocols will vary depending on the research application, the
general procedure for preparing a stock solution of 187-1 involves reconstituting the lyophilized
solid in a suitable solvent, such as DMSO. For example, to prepare a 1 mM stock solution,
1.784 mg of the inhibitor would be dissolved in 1 mL of DMSO. As mentioned, after
reconstitution, the solution should be aliquoted and stored at -20°C to maintain stability for up
to one month.[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of 187-1 and a general workflow for
its safe handling in the laboratory.

Mechanism of N-WASP Inhibition by 187-1
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Caption: Mechanism of 187-1 inhibiting N-WASP activation.

Laboratory Workflow for Handling 187-1 Inhibitor
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Caption: Safe handling workflow for 187-1 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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